Cas no 2034301-67-0 (1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone)

• Product name: 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone
• CAS No: 2034301-67-0
• MF: C₁₅H₁₆ClN₃O₂
• MW: 305.759442329407
• CID: 6279289
• PubChem ID: 121017506

1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2034301-67-0
• F6476-6048
• AKOS026701268
• 1-{3-[(3-chloropyridin-4-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrrol-1-yl)ethan-1-one
• 1-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-2-pyrrol-1-ylethanone
• 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone
• 1-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

• Inchi： 1S/C15H16ClN3O2/c16-13-9-17-5-3-14(13)21-12-4-8-19(10-12)15(20)11-18-6-1-2-7-18/h1-3,5-7,9,12H,4,8,10-11H2
• InChI Key： KGAATHAPRWRSHD-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(CN2C=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 305.0931045g/mol
• Monoisotopic Mass: 305.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone

Compound 2034301-67-0: 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone

The compound with CAS number 2034301-67-0, known as 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyrrolidine ring, a pyridine moiety, and a pyrrole group. The presence of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules. The pyrrole group, for instance, has been shown to exhibit antioxidant properties, while the pyridine moiety contributes to the molecule's stability and reactivity. These findings suggest that the compound could play a crucial role in the synthesis of novel therapeutic agents.

The synthesis of 2034301-67-) has been optimized through various synthetic pathways, including nucleophilic substitution and condensation reactions. These methods have enabled chemists to achieve high yields and purity levels, making the compound more accessible for further research and industrial applications. The molecule's solubility and stability under different conditions have also been extensively studied, providing valuable insights into its suitability for various chemical processes.

In terms of applications, this compound has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions has opened up opportunities in catalysis and coordination chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided detailed insights into its electronic structure, reactivity, and interaction with other molecules. These studies have paved the way for the design of more efficient synthetic routes and the discovery of new functionalities.

In conclusion, the compound with CAS number 203430-67-) is a multifaceted molecule with diverse applications across various fields. Its unique structure and properties make it an invaluable tool in chemical research and development. As ongoing studies continue to uncover new aspects of its behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.